2-(1,3-benzodioxol-5-yl)-3-[4-(diethylamino)phenyl]acrylonitrile

• IUPAC Name: (E)-2-(1,3-benzodioxol-5-yl)-3-[4-(diethylamino)phenyl]prop-2-enenitrile
• InChI: InChI=1S/C20H20N2O2/c1-3-22(4-2)18-8-5-15(6-9-18)11-17(13-21)16-7-10-19-20(12-16)24-14-23-19/h5-12H,3-4,14H2,1-2H3/b17-11-
• InChI Key: CHYDHOTWJUTXGH-BOPFTXTBSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C=C(C#N)C2=CC3=C(C=C2)OCO3
• Isomeric SMILES: CCN(CC)C1=CC=C(C=C1)/C=C(/C#N)\C2=CC3=C(C=C2)OCO3
• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol

Description

2-(1,3-benzodioxol-5-yl)-3-[4-(diethylamino)phenyl]acrylonitrile, commonly known as BODIPY, is a fluorescent dye that has gained significant attention in scientific research due to its unique properties. BODIPY has been widely used as a fluorescent probe in various fields, including biochemistry, molecular biology, and materials science.

Mechanism of Action

BODIPY works by absorbing light at a specific wavelength and emitting light at a longer wavelength, which is known as fluorescence. The mechanism of fluorescence involves the excitation of an electron from the ground state to a higher energy state, followed by the release of the energy in the form of light. BODIPY has a high quantum yield, which means that it emits a large amount of light for each photon absorbed.
Biochemical and Physiological Effects:
BODIPY has been shown to have minimal biochemical and physiological effects in vitro and in vivo. BODIPY is non-toxic, non-carcinogenic, and non-mutagenic, which makes it an ideal fluorescent probe for scientific research. BODIPY has been shown to be stable under various conditions, including pH, temperature, and light exposure.

Advantages and Limitations for Lab Experiments

BODIPY has several advantages for lab experiments, including its high quantum yield, photostability, and low toxicity. BODIPY can be used in a wide range of applications, including live-cell imaging, flow cytometry, and fluorescence microscopy. However, BODIPY has some limitations, including its sensitivity to pH and solvent polarity, which can affect its fluorescence properties. BODIPY also has a limited range of excitation and emission wavelengths, which can limit its use in some applications.

Future Directions

There are several future directions for the use of BODIPY in scientific research. One direction is the development of new synthesis methods for BODIPY derivatives with improved properties, such as increased quantum yield and broader excitation and emission wavelengths. Another direction is the application of BODIPY in new areas of research, such as drug discovery, nanotechnology, and environmental monitoring. BODIPY has the potential to be used as a diagnostic tool for various diseases, including cancer, Alzheimer's disease, and infectious diseases. Overall, BODIPY is a versatile fluorescent probe that has a wide range of applications in scientific research.

Synthesis Methods

BODIPY can be synthesized using various methods, including the Knoevenagel condensation reaction, the Sonogashira coupling reaction, and the Suzuki coupling reaction. The Knoevenagel condensation reaction involves the reaction of 2,6-difluoro-3,5-dicyano-4-(4-nitrophenyl)pyridine with a substituted benzaldehyde in the presence of a base. The Sonogashira coupling reaction involves the reaction of 2,6-difluoro-3,5-dicyano-4-(4-iodophenyl)pyridine with a substituted phenylacetylene in the presence of a palladium catalyst. The Suzuki coupling reaction involves the reaction of 2,6-difluoro-3,5-dicyano-4-(4-bromophenyl)pyridine with a substituted boronic acid in the presence of a palladium catalyst.

Scientific Research Applications

BODIPY has been widely used as a fluorescent probe in various scientific research applications, including biochemistry, molecular biology, and materials science. In biochemistry, BODIPY has been used to study protein-protein interactions, enzymatic activity, and cellular signaling pathways. In molecular biology, BODIPY has been used to study gene expression, DNA replication, and protein synthesis. In materials science, BODIPY has been used to study the properties of polymers, nanoparticles, and sensors.